Cas no 2169636-70-6 (7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one)

• Product Name: 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• CAS No: 2169636-70-6
• MF: C₁₄H₁₅FO
• MW: 218.266707658768
• CID: 6136795
• PubChem ID: 165502677
• Update Time: 2025-06-08

7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• 2169636-70-6
• 7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
• EN300-1458001

• Inchi： 1S/C14H15FO/c15-10-3-4-11-12(9-10)14(6-1-2-7-14)8-5-13(11)16/h3-4,9H,1-2,5-8H2
• InChI Key： AWWZRRPHGGIVNV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CCC3(C=2C=1)CCCC3)=O

Computed Properties

• Exact Mass: 218.110693260g/mol
• Monoisotopic Mass: 218.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one

Research Brief on 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2169636-70-6)

The compound 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2169636-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and spirocyclization techniques, to achieve high yields and enantiomeric purity. These synthetic advancements are crucial for the scalable production of this compound, which is a key intermediate in the development of novel pharmaceuticals.

In terms of biological activity, preliminary in vitro studies have demonstrated that 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases such as arthritis and colitis. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Additionally, the compound's spirocyclic structure has been explored for its potential in central nervous system (CNS) drug development. Molecular docking studies have revealed favorable interactions with neurotransmitter receptors, indicating possible applications in neurodegenerative disorders. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In conclusion, 7'-fluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one represents a promising candidate for further pharmaceutical development. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic routes, expanding its therapeutic potential, and addressing any pharmacokinetic or toxicity concerns to facilitate its transition into clinical trials.